Cas no 7789-99-3 (1-Pentanol, 2-methyl-,1-acetate)

1-Pentanol, 2-methyl-,1-acetate structure
7789-99-3 structure
Product Name:1-Pentanol, 2-methyl-,1-acetate
CAS No:7789-99-3
MF:C8H16O2
MW:144.211442947388
MDL:MFCD00060103
CID:563385
PubChem ID:87562569
Update Time:2025-04-19

1-Pentanol, 2-methyl-,1-acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanol, 2-methyl-,1-acetate
    • 2-Methylpentyl Acetate
    • ACETIC ACID 2-METHYLPENTYL ESTER
    • FT-0739658
    • 2-methyl-1-pentyl acetate
    • 1-Pentanol, 2-methyl-, 1-acetate
    • UZTVUHTZGGZFCI-UHFFFAOYSA-N
    • 2-Methylamylester kyseliny octove [Czech]
    • SCHEMBL1985053
    • 1-Pentanol, 2-methyl-, acetate
    • A1079
    • DTXSID6052532
    • BRN 1749805
    • 7789-99-3
    • ACETIC ACID, 2-METHYLPENTYL ESTER
    • ACETICACID2-METHYLPENTYLESTER
    • 2-Methylamylester kyseliny octove
    • MFCD00060103
    • Acetic acid, 2-methylamyl ester
    • 2-Methylamyl acetate
    • 4-02-00-00160 (Beilstein Handbook Reference)
    • DTXCID3031105
    • MDL: MFCD00060103
    • Inchi: 1S/C8H16O2/c1-4-5-7(2)6-10-8(3)9/h7H,4-6H2,1-3H3
    • InChI Key: UZTVUHTZGGZFCI-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC(C)CCC

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,87 g/cm3
  • Melting Point: -80.9°C (estimate)
  • Boiling Point: 160°C(lit.)
  • Flash Point: Not available
  • Refractive Index: 1.4060-1.4090
  • PSA: 26.30000
  • LogP: 1.98570
  • Vapor Pressure: Not available

1-Pentanol, 2-methyl-,1-acetate Security Information

1-Pentanol, 2-methyl-,1-acetate Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

1-Pentanol, 2-methyl-,1-acetate Pricemore >>

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